Cas no 58028-00-5 (1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol)

• Product Name: 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol
• CAS No: 58028-00-5
• MF: C₂₇H₄₄O₂
• MW: 400.6371
• CID: 5067924
• PubChem ID: 5283717
• Update Time: 2026-03-01

1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol Chemical and Physical Properties

Names and Identifiers

• 1alpha-hydroxy-3-epivitamin D3 / 1alpha-hydroxy-3-epicholecalciferol
• 1
• A-Hydroxy-3-epi-vitamin D3
• 1alpha-Hydroxy-3-epivitamin D3
• (1S,3S,Z)-5-((E)-2-((1R,3AS,7aR)-7a-Methyl-1-((R)-6-methylheptan-2-yl)hexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• LMST03020232
• (1S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-ind
• 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol
• 1α-Hydroxy-3-epi-vitamin D3
• 1??-Hydroxy-3-epi-vitamin D3
• PD165138
• DTXSID00860580
• CS-0166650
• 1alpha-Hydroxy-3-epi-vitamin D3
• (1S,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• (5Z,7E)-(1S,3S)-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol
• G16496
• HY-10003A
• DA-69592
• 63181-13-5
• AKOS032945290
• 58028-00-5
• MS-26817

• Inchi： 1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23+,24-,25+,26+,27-/m1/s1
• InChI Key： OFHCOWSQAMBJIW-NIZRVZOPSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]([H])(C(=C([H])[H])/C(/C1([H])[H])=C(/[H])\C(\[H])=C1/C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]/1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 40.5

Additional information on 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol

1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol (CAS No. 58028-00-5): An Overview of Its Structure, Biological Activity, and Potential Therapeutic Applications

1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol (CAS No. 58028-00-5) is a synthetic analog of vitamin D that has garnered significant attention in the field of endocrinology and pharmacology due to its unique structural and biological properties. This compound is a derivative of cholecalciferol (vitamin D3) with modifications that enhance its biological activity and therapeutic potential.

The chemical structure of 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol is characterized by the presence of a hydroxyl group at the 1α position and an epimeric configuration at the 3β position. These structural features contribute to its enhanced binding affinity to the vitamin D receptor (VDR) and its ability to modulate gene expression in target tissues. The molecular formula of this compound is C₂₇H₄₄O₂, with a molecular weight of approximately 400.64 g/mol.

In recent years, extensive research has been conducted to elucidate the biological activities and potential therapeutic applications of 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol. One of the key areas of focus has been its role in calcium homeostasis and bone metabolism. Studies have shown that this compound can effectively increase intestinal calcium absorption, promote bone mineralization, and reduce the risk of osteoporosis and related bone disorders.

Beyond its effects on calcium and bone health, 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol has also demonstrated promising anti-inflammatory and immunomodulatory properties. Research indicates that it can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, while upregulating anti-inflammatory cytokines like IL-10. These properties make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials have further explored the therapeutic potential of 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol. A phase II clinical trial evaluating its efficacy in treating patients with chronic kidney disease (CKD) showed significant improvements in serum calcium levels, parathyroid hormone (PTH) levels, and bone turnover markers. These findings suggest that this compound could be a valuable addition to the current treatment regimens for CKD patients.

In addition to its therapeutic applications, 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol has been studied for its potential in cancer prevention and treatment. Preclinical studies have demonstrated that it can inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and colon cancer cells. The mechanisms underlying these anti-cancer effects include induction of cell cycle arrest, promotion of apoptosis, and inhibition of angiogenesis.

The safety profile of 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol has also been extensively evaluated. While it generally exhibits a favorable safety profile, some studies have reported mild side effects such as hypercalcemia and hyperphosphatemia at higher doses. Therefore, careful dose titration and monitoring are essential to ensure optimal therapeutic outcomes without adverse effects.

In conclusion, 1alpha-hydroxy-3-epivitamin D3/1alpha-hydroxy-3-epicholecalciferol (CAS No. 58028-00-5) is a promising compound with a wide range of biological activities and therapeutic applications. Its unique structural features contribute to its enhanced binding affinity to the VDR and its ability to modulate gene expression in target tissues. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of study in the field of endocrinology and pharmacology.